Cas no 65180-31-6 (4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate)
65180-31-6 structure
Product Name:4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate
CAS No:65180-31-6
MF:C9H14N2O3S
MW:230.284060955048
CID:6640981
PubChem ID:102200297
Update Time:2024-01-29
4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate Chemical and Physical Properties
Names and Identifiers
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- 4-(1-vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate
- 3-Vinyl-1-(4-sulfobutyl)-1H-imidaZolium, inner salt
- SCHEMBL23628811
- 65180-31-6
- 4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate
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- Inchi: 1S/C9H14N2O3S/c1-2-10-6-7-11(9-10)5-3-4-8-15(12,13)14/h2,6-7,9H,1,3-5,8H2
- InChI Key: PUJZOBQTIAOUQR-UHFFFAOYSA-N
- SMILES: S(CCCC[N+]1C=CN(C=C)C=1)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 230.07251349g/mol
- Monoisotopic Mass: 230.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 74.4Ų
4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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